Cas no 1805420-52-3 (4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine)

• Product Name: 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine
• CAS No: 1805420-52-3
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4862968
• Update Time: 2025-06-26

4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine

• Inchi： 1S/C8H9BrF2N2O/c1-14-8-6(9)4(2-12)5(3-13-8)7(10)11/h3,7H,2,12H2,1H3
• InChI Key： VRLKXVHLTBLWLZ-UHFFFAOYSA-N
• SMILES： BrC1=C(N=CC(C(F)F)=C1CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1.3
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine

Introduction to 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine (CAS No. 1805420-52-3)

4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine is a significant compound in the realm of pharmaceutical chemistry, characterized by its complex and highly functionalized pyridine core. This compound, identified by the CAS number 1805420-52-3, has garnered attention due to its structural versatility and potential applications in drug discovery and development. The presence of multiple substituents, including an aminomethyl group, a bromo atom, and a difluoromethyl moiety, makes it a valuable scaffold for synthesizing novel bioactive molecules.

The aminomethyl group at the 4-position introduces a nucleophilic site that can participate in various chemical reactions, such as condensation or coupling reactions, facilitating the attachment of other pharmacophores. This feature is particularly useful in medicinal chemistry for generating libraries of compounds with diverse biological activities. The bromo substituent at the 3-position serves as a versatile handle for further functionalization via cross-coupling reactions, including Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures essential for developing new therapeutic agents.

The difluoromethyl group at the 5-position is a key pharmacophore known to enhance metabolic stability and binding affinity in drug candidates. Its electron-withdrawing nature can influence the electronic properties of the pyridine ring, thereby modulating interactions with biological targets. Additionally, the methoxy group at the 2-position provides another site for functionalization and can contribute to the overall solubility and bioavailability of derived compounds.

Recent advancements in synthetic methodologies have highlighted the utility of 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine in constructing heterocyclic frameworks. For instance, studies have demonstrated its role as a precursor in the synthesis of substituted pyridines with potential antimicrobial and anticancer properties. The compound's ability to serve as a multi-functional building block has made it a focal point in academic and industrial research.

In the context of drug discovery, the structural features of 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine align well with current trends toward designing molecules with enhanced pharmacokinetic profiles. The combination of fluorine atoms and nitrogen-containing heterocycles is particularly favored in modern drug development due to their ability to improve binding affinity and reduce susceptibility to metabolic degradation. This compound exemplifies how strategic substitution can yield molecules with optimized properties for therapeutic applications.

Moreover, computational studies have been instrumental in understanding the reactivity and conformational dynamics of 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine. Molecular modeling techniques have revealed insights into how different substituents influence the electronic distribution and steric environment of the pyridine ring. These insights are crucial for rationalizing experimental observations and guiding the design of next-generation derivatives.

The synthesis of this compound typically involves multi-step organic transformations, starting from commercially available pyridine derivatives. Key steps often include halogenation, methylation, and fluorination reactions, each requiring careful optimization to ensure high yield and purity. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste and energy consumption.

Applications beyond pharmaceuticals have also been explored for 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine. Its structural motifs are found in various agrochemicals and materials science applications, where similar heterocyclic scaffolds contribute to biological activity or material properties. This versatility underscores its importance as a synthetic intermediate.

Future research directions may focus on expanding the chemical space accessible through derivatives of this compound. Exploration of novel reaction pathways and functionalization strategies could unlock new biological activities or improve existing ones. Collaborative efforts between synthetic chemists and biologists will be essential in translating these findings into tangible therapeutic benefits.

In summary, 4-(Aminomethyl)-3-bromo-5-(difluoromethyl)-2-methoxypyridine (CAS No. 1805420-52-3) represents a compelling example of how functionalized pyridines can serve as versatile platforms for drug discovery. Its unique structural features and synthetic accessibility make it a valuable asset in modern medicinal chemistry. As research continues to evolve, this compound is likely to remain at the forefront of innovation in pharmaceutical development.